1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid

• IUPAC Name: 1-(5,6-dimethyl-2-pyridin-3-ylpyrimidin-4-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H20N4O2/c1-11-12(2)19-15(13-5-3-7-18-9-13)20-16(11)21-8-4-6-14(10-21)17(22)23/h3,5,7,9,14H,4,6,8,10H2,1-2H3,(H,22,23)
• InChI Key: GQMRVSHYUVVPTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCCC(C2)C(=O)O)C3=CN=CC=C3)C
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid, also known as MDPV, is a synthetic cathinone that belongs to the pyrovalerone class of compounds. MDPV is a potent psychoactive substance that is known to cause stimulant effects.

Mechanism of Action

1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the dopamine transporter and prevents the reuptake of dopamine, leading to an increase in dopamine release. This increase in dopamine release is responsible for the stimulant effects of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid.
Biochemical and Physiological Effects:
1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid has been shown to cause a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid also causes an increase in locomotor activity and stereotypy. Long-term use of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid has been shown to cause neurotoxicity and damage to the dopamine system.

Advantages and Limitations for Lab Experiments

1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid is a useful tool for investigating the effects of synthetic cathinones on the central nervous system. It has a high affinity for the dopamine transporter and produces stimulant effects similar to other synthetic cathinones. However, the use of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid in lab experiments is limited due to its potential for abuse and neurotoxicity.

Future Directions

There are several future directions for research on 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid. One area of research is the development of new synthetic cathinones that have less potential for abuse and neurotoxicity. Another area of research is the investigation of the long-term effects of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid on the dopamine system. Additionally, more research is needed on the effects of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid on other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Synthesis Methods

1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid can be synthesized using various methods, including the Leuckart reaction, reductive amination, and oxidative coupling. The most common method used for the synthesis of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid is the Leuckart reaction. In this method, 1-phenyl-2-propanone is reacted with hydroiodic acid and red phosphorus to produce N-methyl-1-phenyl-2-propanone. This compound is then reacted with pyridine and urea to produce 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid.

Scientific Research Applications

1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid has been extensively studied for its psychoactive effects. It is commonly used as a research chemical to investigate the effects of synthetic cathinones on the central nervous system. 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid has been shown to have a high affinity for the dopamine transporter, which leads to an increase in dopamine release. This increase in dopamine release is responsible for the stimulant effects of 1-[5,6-Dimethyl-2-(3-pyridyl)-4-pyrimidinyl]-3-piperidinecarboxylic acid.